Cas no 1214800-75-5 (3-(4-cyanophenyl)-2-(2,4,6-trimethylbenzenesulfonamido)propanoic acid)

• Product Name: 3-(4-cyanophenyl)-2-(2,4,6-trimethylbenzenesulfonamido)propanoic acid
• CAS No: 1214800-75-5
• MF: C₁₉H₂₀N₂O₄S
• MW: 372.438103675842
• CID: 4578288
• Update Time: 2025-10-20

3-(4-cyanophenyl)-2-(2,4,6-trimethylbenzenesulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-CYANOPHENYL)-2-[(MESITYLSULFONYL)AMINO]PROPANOIC ACID
• 3-(4-cyanophenyl)-2-(2,4,6-trimethylbenzenesulfonamido)propanoic acid

• Inchi： 1S/C19H20N2O4S/c1-12-8-13(2)18(14(3)9-12)26(24,25)21-17(19(22)23)10-15-4-6-16(11-20)7-5-15/h4-9,17,21H,10H2,1-3H3,(H,22,23)/t17-/m0/s1
• InChI Key： KKUIUQHZBYSMHB-KRWDZBQOSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(C#N)C=C1)NS(C1=C(C)C=C(C)C=C1C)(=O)=O

Additional information on 3-(4-cyanophenyl)-2-(2,4,6-trimethylbenzenesulfonamido)propanoic acid

3-(4-Cyanophenyl)-2-(2,4,6-Trimethylbenzenesulfonamido)Propanoic Acid: A Comprehensive Overview

The compound 3-(4-cyanophenyl)-2-(2,4,6-trimethylbenzenesulfonamido)propanoic acid (CAS No. 1214800-75-5) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which combines a cyanophenyl group with a sulfonamido group, creating a molecule with versatile functional properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, paving the way for its application in drug development and advanced materials.

Structural Analysis: The molecule consists of three primary components: the 4-cyanophenyl group, the sulfonamido group, and the propanoic acid backbone. The cyanophenyl group introduces electronic properties that enhance the molecule's reactivity and stability. Meanwhile, the sulfonamido group contributes to hydrogen bonding capabilities, which are crucial for interactions in biological systems. The propanoic acid backbone serves as a flexible linker, allowing for diverse chemical modifications.

Physical and Chemical Properties: Studies have shown that this compound exhibits excellent solubility in polar solvents due to its amphiprotic nature. Its melting point and boiling point are within ranges suitable for various chemical reactions and biological assays. Additionally, the compound demonstrates remarkable thermal stability, making it ideal for high-temperature applications in industrial settings.

Synthesis and Characterization: The synthesis of 3-(4-cyanophenyl)-2-(2,4,6-trimethylbenzenesulfonamido)propanoic acid involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent research has optimized these steps to achieve higher yields and purities. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the molecular structure and purity of the compound.

Applications in Pharmacology: One of the most promising applications of this compound lies in its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate key biological pathways involved in diseases such as cancer and neurodegenerative disorders. The sulfonamido group plays a critical role in enhancing bioavailability and reducing toxicity, making it a favorable candidate for further clinical development.

Materials Science Applications: Beyond pharmacology, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has explored its integration into polymer blends to enhance mechanical and electrical properties.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Studies have indicated that this compound is biodegradable under specific conditions, reducing concerns about long-term environmental persistence. However, further research is needed to assess its ecological footprint comprehensively.

In conclusion, 3-(4-cyanophenyl)-2-(2,4,6-trimethylbenzenesulfonamido)propanoic acid (CAS No. 1214800-75-5) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern science and technology.